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Compound Focus: AM404

CAS No.: 183718-77-6

Cat. No.: S518267

AM404 is primarily formed in the brain from its precursor, p-aminophenol, through a conjugation reaction
with arachidonic acid that is catalyzed by the enzyme Fatty Acid Amide Hydrolase (FAAH) [1] [2]. This
metabolite is a key mediator of paracetamol's analgesic effect, and its formation is highest in brain regions

crucial for pain processing, like the periaqueductal grey (PAG) [3].

The diagram below illustrates the centrally-mediated analgesic pathway of paracetamol and AM404 in the

brain's periaqueductal grey (PAG) region [1].
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AM404-mediated central analgesic pathway of paracetamol.

Key Experimental Models & Protocols

Understanding the evidence for AM404's role requires examining key experimental methodologies. The

following table outlines common models and protocols used to study its analgesic effects and hepatotoxicity.

Experimental
Focus

Model / Assay

Key Protocol Details

Measured Outcome /
Sighature

In Vivo
Antinociception

In Vivo
Antinociception

In Vivo
Antinociception

Mechanism
Elucidation

CFA-induced

Inflammatory
Pain [3] [4]

Acetic Acid
Abdominal
Writhing [3]

Tail Flick Assay

[3]

Single-Cell Multi-
omics [3]

CFA injection in rodent paw; Oral
gavage of drug; Assessment via
electronic von Frey (mechanical)
and Hargreaves test (thermal).

Intraperitoneal acetic acid
injection; Count of abdominal
contractions.

Application of cold stimulus to tail;
Measurement of withdrawal
latency.

SCRNA-seq & ATAC-seq on PAG
tissue; Analysis of gene
expression and chromatin
accessibility.

Paw withdrawal
threshold (grams) and
latency (seconds).

Number of writhes.

Tail withdrawal time
(seconds).

Differential activity in
SOX, SP/KLF, AP-1
TFs; Altered Neurexin-
Neuroligin signaling.
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Experimental . Measured Outcome /
Model / Assay Key Protocol Details .

Focus Signature

Hepatotoxicity In Vivo Toxicity Equimolar dosing in CD-1 mice; Mortality; Serum

Assessment [4] Monitoring over 72h; ALT/AST, TUNEL

Measurement of ALT/AST levels; staining; ZO-1 integrity.
Liver histology.

Clinical Implications and Drug Development

The research on AM404 has direct implications for developing safer and more effective pain medications.

e Paracetamol as a Prodrug: Evidence confirms that paracetamol acts as a prodrug, with its
analgesic effect largely dependent on central conversion to AM404 [1]. This clarifies its distinct
mechanism from NSAIDs and opioids.

e Therapeutic Application - SRP-001: SRP-001 is a novel analgesic designed to generate AM404 in
the PAG without forming the hepatotoxic metabolite NAPQI [3] [4]. In preclinical models, SRP-001
provides analgesia equivalent to paracetamol but without causing liver damage, even at high doses
[4]. A Phase 1 clinical trial (NCT05484414) has demonstrated its safety and favorable
pharmacokinetics in humans [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Biosynthesis and Central Signaling]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b518267#am404-pharmacological-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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